Cas no 2171730-14-4 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171730-14-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6206683
• PubChem ID: 165553000
• Update Time: 2025-10-23

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid
• 2171730-14-4
• EN300-1484563
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C27H32N2O6/c1-26(2,3)22(23(30)31)28-24(32)27(12-14-34-15-13-27)29-25(33)35-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SYQVGMOJUMMSFX-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(C(=O)O)C(C)(C)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid

Recent Advances in the Study of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid (CAS: 2171730-14-4)

In recent years, the compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid (CAS: 2171730-14-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid involves a series of well-defined chemical reactions, leveraging the fluorenylmethoxycarbonyl (Fmoc) protecting group strategy, which is widely used in peptide chemistry. Recent studies have optimized the synthetic pathways to improve yield and purity, making the compound more accessible for research and industrial applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency.

One of the key areas of interest is the biological activity of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid. Preliminary studies suggest that this compound may play a role in modulating specific biochemical pathways, particularly those involved in inflammation and immune response. Researchers have identified potential interactions with enzymes and receptors, which could be leveraged for the development of novel therapeutics. For instance, its structural similarity to certain peptide analogs has prompted investigations into its use as a building block for peptide-based drugs.

In addition to its biological activity, the compound's stability and pharmacokinetic properties have been subjects of recent research. Studies have demonstrated that 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid exhibits favorable stability under physiological conditions, making it a viable candidate for further drug development. Moreover, its ability to penetrate cell membranes and reach target sites has been explored, with promising results indicating its potential as a drug delivery vehicle or a therapeutic agent itself.

Looking ahead, the future research directions for 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid are vast. Researchers are particularly interested in exploring its applications in personalized medicine, where its unique properties could be tailored to individual patient needs. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As the understanding of this compound deepens, it is anticipated that new therapeutic avenues will emerge, further solidifying its importance in the field of chemical biology and medicine.

In conclusion, the compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3,3-dimethylbutanoic acid (CAS: 2171730-14-4) represents a promising area of research with significant potential for drug development and therapeutic applications. The latest studies underscore its synthetic accessibility, biological activity, and pharmacokinetic advantages, paving the way for future innovations in the field. Continued research and collaboration will be essential to fully unlock the therapeutic potential of this intriguing molecule.